Oxazirene

• CAS RN: 157-24-4
• Molecular Formula: CHNO
• Molecular Weight: 43.025 g/mol
• IUPAC Name: oxazirene
• InChI: InChI=1S/CHNO/c1-2-3-1/h1H
• InChI Key: TYCZWVSOBCRZOB-UHFFFAOYSA-N
• SMILES: C1=NO1
• synonyms: Oxazirine

Description

Oxazirene is a highly reactive heterocyclic compound that has gained significant attention in recent years due to its potential applications in organic synthesis and as a versatile oxidant in chemical reactions. This compound is composed of three atoms, namely carbon, nitrogen, and oxygen, arranged in a cyclic structure. Oxazirene has been extensively studied in the field of organic chemistry, and its unique properties have made it an attractive molecule for researchers.

Scientific Research Applications

• Biological Activities and Pharmaceutical Applications :

  • Oxazines, closely related to oxazirene, demonstrate a range of biological activities, including sedative, analgesic, anticonvulsant, antipyretic, antimicrobial, antitubercular, antimalarial, antioxidant, and anticancer activities (Zinad et al., 2020).
  • Oxazine derivatives of γ- and δ-tocotrienol have shown enhanced anticancer activity in vivo, particularly against breast cancer (Ananthula et al., 2014).

• Material Science Applications :

  • Oxazines are utilized in the synthesis of polybenzoxazines, a novel class of thermosetting materials with properties such as low shrinkage in curing, low water absorption, and good thermal stability (Lathwal et al., 2020).
  • Photochromic oxazines are being researched for their extraordinary properties like photo-coloration, reversibility, and high fatigue resistance. They are potential candidates for applications in industries and as fluorescent molecular switches in biological fields (Gulati et al., 2021).

• Antimicrobial and Antiparasitic Activities :

  • Oxazine derivatives have shown selective antibacterial and antiparasitic action with low cytotoxic effects, suggesting their potential as new agents in treating infections and parasitic diseases (de Brito et al., 2017).
  • Novel oxazine derivatives have been synthesized with potential antiparasitic activity, indicating the possibility of developing new antiparasitic drugs with improved properties (Gamenara et al., 2007).